(8S)-8-Hydroxy-tetradecanoic Acid-d11

Specification

• Molecular Formula: C₁₄H₁₇D₁₁O₃
• Molecular Weight: 255.44

Introduction

Chemical Identity and Structural Characteristics

Spectral and Identifier Data

The compound’s InChI key (InChI=1S/C14H28O3/c1-2-3-4-7-10-13(15)11-8-5-6-9-12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)/t13-/m0/s1/i1D3,2D2,3D2,4D2,7D2) provides a standardized representation of its structure, including stereochemical and isotopic details. Key identifiers include:

Property	Value
CAS Number (Labelled)	938159-85-4
Unlabelled CAS Number	191719-73-0
IUPAC Name	(R)-8-hydroxytetradecanoic-10,10,11,11,12,12,13,13,14,14,14-d11 acid
Lipid Maps ID	LMFA01050174
Exact Mass	255.27 Da

Synthesis and Isotopic Labeling Strategies

Production Methods

While explicit synthesis protocols are proprietary, the deuteration pattern suggests the use of fatty acid biosynthesis pathways with deuterated precursors. Microbial systems, such as E. coli or yeast, are often employed to incorporate deuterium into specific positions through controlled fermentation with deuterated substrates like d₁₁-hexanoic acid. For instance, cyanobacterial cultures supplemented with d₁₁-C6 precursors have demonstrated efficient deuterium incorporation into lipid metabolites, as observed in studies of polychlorinated lipids.

Quality Control and Certification

Suppliers such as LGC Standards and CymitQuimica classify this compound as a Controlled Product, requiring stringent documentation for procurement. Analytical validation typically involves:

• Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): Used to confirm deuterium incorporation and isotopic purity.

• Nuclear Magnetic Resonance (NMR): Verifies stereochemical integrity at the 8th position.

Applications in Pharmaceutical and Metabolic Research

Stable Isotope-Labeled Standards

(8S)-8-Hydroxy-tetradecanoic Acid-d11 serves as an internal standard in quantitative mass spectrometry, enabling precise measurement of endogenous fatty acids in complex matrices like blood plasma or cellular lysates. Its deuterated structure minimizes matrix effects and ion suppression, improving assay accuracy.

Metabolic Pathway Tracing

In a landmark study, researchers pulsed cyanobacterial cultures (Fischerella sp. PCC 9431) with d₁₁-hexanoic acid to trace the biosynthesis of chlorinated lipids. LC-HRMS analysis revealed deuterium incorporation into fischerazoles, novel metabolites with trichloro and tetrachloro substituents. The labeled 8-hydroxytetradecanoic acid derivative facilitated the identification of branching points in fatty acid elongation and halogenation pathways.

Research Implications and Future Directions

The unique properties of (8S)-8-Hydroxy-tetradecanoic Acid-d11 underscore its utility in probing lipid metabolism and enzyme kinetics. Future applications could explore its role in:

• Drug Metabolism Studies: Tracking prodrug activation in vivo.

• Lipidomics: Mapping spatial distributions of fatty acids in tissues via imaging mass spectrometry.